Cas no 1261783-58-7 (2-(3-Bromo-2-(difluoromethoxy)benzoyl)pyridine)

• Product Name: 2-(3-Bromo-2-(difluoromethoxy)benzoyl)pyridine
• CAS No: 1261783-58-7
• MF: C₁₃H₈BrF₂NO₂
• MW: 328.108929634094
• CID: 4988456
• Update Time: 2025-10-05

2-(3-Bromo-2-(difluoromethoxy)benzoyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(3-Bromo-2-(difluoromethoxy)benzoyl)pyridine

• Inchi： 1S/C13H8BrF2NO2/c14-9-5-3-4-8(12(9)19-13(15)16)11(18)10-6-1-2-7-17-10/h1-7,13H
• InChI Key： ZNNYHLODZSBXNQ-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(C(C2C=CC=CN=2)=O)=C1OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 317
• XLogP3: 4.1
• Topological Polar Surface Area: 39.2

Additional information on 2-(3-Bromo-2-(difluoromethoxy)benzoyl)pyridine

Compound CAS No. 1261783-58-7: 2-(3-Bromo-2-(difluoromethoxy)benzoyl)pyridine

The compound CAS No. 1261783-58-7, commonly referred to as 2-(3-Bromo-2-(difluoromethoxy)benzoyl)pyridine, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a pyridine ring with a substituted benzoyl group. The presence of a bromine atom and a difluoromethoxy group introduces distinct electronic and steric properties, making it a valuable substrate for further chemical modifications and functionalization.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging modern methodologies such as Suzuki-Miyaura coupling and other cross-coupling reactions. These techniques allow for the controlled introduction of functional groups, ensuring high purity and structural integrity. The synthesis of 2-(3-Bromo-2-(difluoromethoxy)benzoyl)pyridine typically involves multi-step processes, including nucleophilic aromatic substitution and oxidation reactions, which are optimized to maximize yield and minimize side reactions.

The structural features of this compound make it an attractive candidate for applications in drug discovery and development. The pyridine ring provides a rigid framework that can enhance bioavailability and pharmacokinetic properties, while the bromine and difluoromethoxy substituents offer opportunities for further functionalization. Recent studies have explored the use of this compound as a precursor for bioactive molecules, particularly in the context of anti-cancer drug development. Its ability to modulate key cellular pathways makes it a promising lead compound for future therapeutic agents.

In addition to its pharmaceutical applications, CAS No. 1261783-58-7 has shown potential in materials science, particularly in the development of advanced materials with tailored electronic properties. The combination of electron-withdrawing groups (EWGs) such as bromine and difluoromethoxy with the electron-deficient pyridine ring creates a molecule with unique electronic characteristics. These properties are being investigated for their utility in organic electronics, including applications in light-emitting diodes (LEDs) and photovoltaic devices.

The latest research on this compound has also highlighted its role in catalysis. By incorporating this molecule into catalytic frameworks, scientists have demonstrated enhanced catalytic activity in various transformations, including C-H activation and cross-coupling reactions. The ability of 2-(3-Bromo-2-(difluoromethoxy)benzoyl)pyridine to act as a ligand or catalyst precursor opens new avenues for green chemistry and sustainable chemical processes.

From an analytical standpoint, the characterization of this compound has benefited from advanced spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These methods provide detailed insights into its molecular structure, confirming the presence of the desired substituents and ruling out structural isomers or impurities. Such rigorous characterization is essential for ensuring the reliability of experimental results in downstream applications.

In conclusion, CAS No. 1261783-58-7, or 2-(3-Bromo-2-(difluoromethoxy)benzoyl)pyridine, represents a versatile platform for chemical innovation across multiple disciplines. Its unique structure, combined with cutting-edge synthetic methodologies and characterization techniques, positions it as a key molecule in contemporary chemical research. As ongoing studies continue to uncover its full potential, this compound is poised to make significant contributions to fields ranging from drug discovery to materials science.